Cas no 2244085-62-7 (2,6-dimethyl-3-(4-piperidyl)pyridine;dihydrochloride)

• Product Name: 2,6-dimethyl-3-(4-piperidyl)pyridine;dihydrochloride
• CAS No: 2244085-62-7
• MF: C₁₂H₁₉ClN₂
• MW: 226.75
• CID: 5106986
• Update Time: 2025-05-20

2,6-dimethyl-3-(4-piperidyl)pyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-3-(4-piperidyl)pyridine;dihydrochloride

• Inchi： 1S/C12H18N2.ClH/c1-9-3-4-12(10(2)14-9)11-5-7-13-8-6-11;/h3-4,11,13H,5-8H2,1-2H3;1H
• InChI Key： AIBOXFCQBALLLE-UHFFFAOYSA-N
• SMILES： CC1N=C(C)C=CC=1C1CCNCC1.Cl

Additional information on 2,6-dimethyl-3-(4-piperidyl)pyridine;dihydrochloride

Compound CAS No. 2244085-62-7: 2,6-Dimethyl-3-(4-piperidyl)pyridine; Dihydrochloride

The compound with CAS No. 2244085-62-7, commonly referred to as 2,6-dimethyl-3-(4-piperidyl)pyridine; dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The long-tail keyword for this compound, "dihydrochloride derivative of 2,6-dimethyl-3-(4-piperidyl)pyridine", highlights its specific functional group and structural characteristics.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its stability and reactivity under various conditions. Researchers have explored the "synthesis pathways for dihydrochloride derivatives" to optimize production methods and enhance yield. These advancements have been documented in peer-reviewed journals, contributing to the growing body of knowledge on this compound.

In terms of applications, "dihydrochloride derivatives" like this compound are being investigated for their potential in pharmaceuticals. The "pyridine ring structure" is known for its versatility in binding with other molecules, making it a valuable component in drug design. Specifically, the "4-piperidyl group" has shown promise in modulating biological activities, such as enzyme inhibition and receptor binding.

Moreover, the "dihydrochloride form" of this compound offers advantages in solubility and bioavailability, which are critical factors in drug delivery systems. Scientists are leveraging these properties to develop novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Recent breakthroughs in computational chemistry have also enabled detailed modeling of this compound's interactions within biological systems. By simulating molecular dynamics and docking studies, researchers can predict how this compound might behave in vivo, paving the way for more efficient drug screening processes.

Additionally, the "dihydrochloride derivative" has been explored for its role in catalysis and material synthesis. Its ability to act as a ligand or catalyst in organic reactions has opened new avenues for green chemistry practices and sustainable manufacturing processes.

In conclusion, the compound with CAS No. 2244085-62-7 represents a promising molecule with diverse applications across multiple scientific disciplines. As research continues to uncover its potential, it is likely that this compound will play an increasingly important role in advancing both academic and industrial objectives.